1-ethyl-2,7-dimethyl-1H-indole-3-carbaldehyde

• IUPAC Name: 1-ethyl-2,7-dimethylindole-3-carbaldehyde
• InChI: InChI=1S/C13H15NO/c1-4-14-10(3)12(8-15)11-7-5-6-9(2)13(11)14/h5-8H,4H2,1-3H3
• InChI Key: BGLJUOPIIRDJGA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C2=CC=CC(=C21)C)C=O)C
• Molecular Formula: C13H15NO
• Molecular Weight: 201.26 g/mol

Description

1-Ethyl-2,7-dimethyl-1H-indole-3-carbaldehyde is a chemical compound with the molecular formula C13H15NO and a molecular weight of 201.26. It is used for research purposes.

Chemical Reactions Analysis

Indole derivatives, such as 1-ethyl-2,7-dimethyl-1H-indole-3-carbaldehyde, are known to participate in multicomponent reactions (MCRs), which are one-step convergent strategies where multiple starting materials combine through covalent bonds to afford a single product.

Scientific Research Applications

Cancer Treatment

. They can inhibit the growth of cancer cells and induce apoptosis, making them potential candidates for cancer therapy.

Antimicrobial Activity

. They can inhibit the growth of various bacteria and fungi, which makes them useful in the development of new antimicrobial drugs.

Treatment of Various Disorders

. This includes neurological disorders, cardiovascular diseases, and metabolic disorders.

Anti-inflammatory Activity

. They can reduce inflammation in the body, which is beneficial in the treatment of diseases such as arthritis and asthma.

Antiviral Activity

. They can inhibit the replication of various viruses, making them potential candidates for the development of antiviral drugs.

Antidiabetic Activity

. They can regulate blood sugar levels and improve insulin sensitivity, which makes them useful in the treatment of diabetes.

Antimalarial Activity

. They can inhibit the growth of the malaria parasite, making them potential candidates for the development of antimalarial drugs.

Plant Growth Regulation

. It plays a crucial role in plant growth and development.

Future Directions

Indole derivatives are significant in natural products and drugs, and their synthesis methods continue to attract the attention of the chemical community. The field awaits further exploitation in the assembly of pharmaceutically interesting scaffolds.

Mechanism of Action

Target of Action

1-Ethyl-2,7-dimethyl-1H-indole-3-carbaldehyde, like many indole derivatives, is known to interact with multiple receptors . The indole nucleus is a common feature in many synthetic drug molecules and has been found to bind with high affinity to various targets . .

Mode of Action

Indole derivatives are known to exhibit a range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may interact with its targets in a way that modulates these biological processes.

Biochemical Pathways

Indole derivatives are known to influence a variety of biological pathways due to their broad-spectrum biological activities . For instance, some indole derivatives have been reported to show inhibitory activity against influenza A , suggesting that they may interfere with viral replication pathways.

Result of Action

Given the broad range of biological activities exhibited by indole derivatives , it can be inferred that the compound may have diverse effects at the molecular and cellular levels.